Cas no 2916866-89-0 (((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol)

• Product Name: ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol
• CAS No: 2916866-89-0
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6787354
• PubChem ID: 167494822
• Update Time: 2025-07-16

((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol
• 2916866-89-0
• [(1aS,6bR)-octahydrocyclopropa[a]pyrrolizin-6a-yl]methanol
• G18798

• Inchi： 1S/C9H15NO/c11-6-9-2-1-3-10(9)5-7-4-8(7)9/h7-8,11H,1-6H2/t7-,8-,9?/m1/s1
• InChI Key： IDXKJRQMYZLFAY-ZAZKALAHSA-N
• SMILES： OCC12CCCN1C[C@H]1C[C@H]12

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Additional information on ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol

Introduction to ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol (CAS No. 2916866-89-0)

((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol (CAS No. 2916866-89-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hexahydrocyclopropa[a]pyrrolizines, which are known for their unique structural features and potential biological activities. The compound's complex structure and specific stereochemistry make it a valuable candidate for various therapeutic applications.

The ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol molecule is characterized by its cyclopropane ring fused with a pyrrolizine core, creating a highly strained and rigid structure. This structural rigidity can influence the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability. These properties are crucial for optimizing the compound's bioavailability and therapeutic efficacy.

Recent studies have highlighted the potential of ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the modulation of specific signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation and pain responses.

In addition to its anti-inflammatory properties, ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that the compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol may have therapeutic potential in treating neurological disorders.

The synthesis of ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol is a challenging task due to its complex structure and specific stereochemistry. However, recent advances in synthetic chemistry have enabled more efficient and scalable methods for its production. One notable approach involves the use of transition-metal-catalyzed reactions to construct the cyclopropane ring and achieve the desired stereochemical configuration. These synthetic strategies not only improve the yield and purity of the final product but also reduce the environmental impact of the synthesis process.

The pharmacological profile of ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound can effectively inhibit key enzymes involved in inflammatory pathways, such as COX-2 and LOX. In vivo studies using animal models have further confirmed these findings, demonstrating significant reductions in inflammation and pain without notable side effects.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile of ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol. Preclinical toxicology studies are currently underway to evaluate its long-term safety and identify any potential adverse effects. Additionally, clinical trials are being planned to assess the compound's efficacy and safety in human subjects.

In conclusion, ((1AS,6bR)-hexahydrocyclopropa[a]pyrrolizin-6a(4H)-yl)methanol (CAS No. 2916866-89-0) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases and neurodegenerative disorders. Its unique structural features and biological activities make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.